Cas no 1269293-22-2 (6-Bromochroman-3-carbonitrile)
6-Bromochroman-3-carbonitrile structure
Product Name:6-Bromochroman-3-carbonitrile
CAS No:1269293-22-2
MF:C10H8BrNO
MW:238.08062171936
CID:1083857
PubChem ID:73553647
Update Time:2025-04-20
6-Bromochroman-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromochroman-3-carbonitrile
- 6-bromo-3,4-dihydro-2H-chromene-3-carbonitrile
- 1269293-22-2
- 6-BROMO-3,4-DIHYDRO-2H-1-BENZOPYRAN-3-CARBONITRILE
-
- Inchi: 1S/C10H8BrNO/c11-9-1-2-10-8(4-9)3-7(5-12)6-13-10/h1-2,4,7H,3,6H2
- InChI Key: KSIUJGZHDTVVQC-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)CC(C#N)CO2
Computed Properties
- Exact Mass: 236.97893g/mol
- Monoisotopic Mass: 236.97893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 33Ų
6-Bromochroman-3-carbonitrile Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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